Cas no 1501942-82-0 (3-methyl-2-N-(propan-2-yl)acetamidobutanoic acid)
3-methyl-2-N-(propan-2-yl)acetamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- AKOS013014497
- 3-methyl-2-[N-(propan-2-yl)acetamido]butanoic acid
- 1501942-82-0
- EN300-8570674
- 3-methyl-2-N-(propan-2-yl)acetamidobutanoic acid
-
- MDL: MFCD18863156
- Inchi: 1S/C10H19NO3/c1-6(2)9(10(13)14)11(7(3)4)8(5)12/h6-7,9H,1-5H3,(H,13,14)
- InChI Key: MDSLZOZYMURMKA-UHFFFAOYSA-N
- SMILES: OC(C(C(C)C)N(C(C)=O)C(C)C)=O
Computed Properties
- Exact Mass: 201.13649347g/mol
- Monoisotopic Mass: 201.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 57.6Ų
3-methyl-2-N-(propan-2-yl)acetamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8570674-0.05g |
3-methyl-2-[N-(propan-2-yl)acetamido]butanoic acid |
1501942-82-0 | 95.0% | 0.05g |
$707.0 | 2025-02-21 | |
| Enamine | EN300-8570674-0.1g |
3-methyl-2-[N-(propan-2-yl)acetamido]butanoic acid |
1501942-82-0 | 95.0% | 0.1g |
$741.0 | 2025-02-21 | |
| Enamine | EN300-8570674-0.25g |
3-methyl-2-[N-(propan-2-yl)acetamido]butanoic acid |
1501942-82-0 | 95.0% | 0.25g |
$774.0 | 2025-02-21 | |
| Enamine | EN300-8570674-0.5g |
3-methyl-2-[N-(propan-2-yl)acetamido]butanoic acid |
1501942-82-0 | 95.0% | 0.5g |
$809.0 | 2025-02-21 | |
| Enamine | EN300-8570674-1.0g |
3-methyl-2-[N-(propan-2-yl)acetamido]butanoic acid |
1501942-82-0 | 95.0% | 1.0g |
$842.0 | 2025-02-21 | |
| Enamine | EN300-8570674-2.5g |
3-methyl-2-[N-(propan-2-yl)acetamido]butanoic acid |
1501942-82-0 | 95.0% | 2.5g |
$1650.0 | 2025-02-21 | |
| Enamine | EN300-8570674-5.0g |
3-methyl-2-[N-(propan-2-yl)acetamido]butanoic acid |
1501942-82-0 | 95.0% | 5.0g |
$2443.0 | 2025-02-21 | |
| Enamine | EN300-8570674-10.0g |
3-methyl-2-[N-(propan-2-yl)acetamido]butanoic acid |
1501942-82-0 | 95.0% | 10.0g |
$3622.0 | 2025-02-21 | |
| Enamine | EN300-8570674-1g |
3-methyl-2-[N-(propan-2-yl)acetamido]butanoic acid |
1501942-82-0 | 1g |
$842.0 | 2023-09-02 | ||
| Enamine | EN300-8570674-5g |
3-methyl-2-[N-(propan-2-yl)acetamido]butanoic acid |
1501942-82-0 | 5g |
$2443.0 | 2023-09-02 |
3-methyl-2-N-(propan-2-yl)acetamidobutanoic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 3-methyl-2-N-(propan-2-yl)acetamidobutanoic acid
Introduction to 3-Methyl-2-N-(Propan-2-yl)acetamidobutanoic Acid (CAS No. 1501942-82-0)
3-Methyl-2-N-(propan-2-yl)acetamidobutanoic acid (CAS No. 1501942-82-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including neurodegenerative diseases and metabolic disorders. The following introduction provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.
Chemical Structure and Properties
The molecular formula of 3-methyl-2-N-(propan-2-yl)acetamidobutanoic acid is C11H21NO3, with a molecular weight of approximately 207.3 g/mol. The compound features a carboxylic acid group, an acetamide moiety, and a branched alkyl chain, which collectively contribute to its distinct chemical properties. The presence of the carboxylic acid group imparts acidic characteristics, while the acetamide functional group enhances solubility and stability in aqueous environments. The branched alkyl chain provides additional hydrophobicity, which can influence the compound's interactions with biological membranes and proteins.
Synthesis Methods
The synthesis of 3-methyl-2-N-(propan-2-yl)acetamidobutanoic acid can be achieved through several routes, each offering unique advantages and challenges. One common approach involves the condensation of an appropriate amine with an acyl chloride or anhydride, followed by subsequent functional group modifications to introduce the desired substituents. For instance, the reaction of isopropylamine with acetyl chloride can yield the corresponding acetamide intermediate, which can then be further modified to obtain the final product. Another method involves the use of peptide coupling reagents to facilitate the formation of the amide bond, providing a more efficient and scalable synthesis pathway.
Biological Activities
3-Methyl-2-N-(propan-2-yl)acetamidobutanoic acid has been investigated for its potential biological activities, particularly in the context of neurodegenerative diseases and metabolic disorders. Recent studies have shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For example, it has been reported to inhibit apoptosis and reduce oxidative stress in neuronal cells exposed to toxic stimuli such as amyloid-beta peptides or hydrogen peroxide. Additionally, preliminary data suggest that 3-methyl-2-N-(propan-2-yl)acetamidobutanoic acid may have beneficial effects on glucose metabolism and insulin sensitivity, making it a promising candidate for the treatment of type 2 diabetes.
Clinical Applications and Research Advancements
The potential clinical applications of 3-methyl-2-N-(propan-2-yl)acetamidobutanoic acid are currently being explored through preclinical studies and early-stage clinical trials. In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively reduced neuroinflammation and improved cognitive function in animal models of Alzheimer's disease. These findings have sparked interest in further investigating its therapeutic potential for other neurodegenerative conditions such as Parkinson's disease and multiple sclerosis.
In addition to its neuroprotective properties, 3-methyl-2-N-(propan-2-yl)acetamidobutanoic acid has also shown promise in metabolic disorders. A study conducted at a leading pharmaceutical research institute found that administration of this compound led to significant improvements in glucose tolerance and insulin sensitivity in obese mice. These results suggest that it may have potential as an adjunct therapy for managing metabolic syndrome and related complications.
Safety and Toxicology
The safety profile of 3-methyl-2-N-(propan-2-yl)acetamidobutanoic acid is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are necessary to fully evaluate its safety in humans, particularly with regard to long-term use and potential interactions with other medications.
Conclusion
3-Methyl-2-N-(propan-2-yl)acetamidobutanoic acid (CAS No. 1501942-82-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers favorable properties that make it suitable for various medicinal chemistry applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a valuable candidate for further development in the fields of neurodegenerative diseases and metabolic disorders.
1501942-82-0 (3-methyl-2-N-(propan-2-yl)acetamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)